BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical properties of inositol hexanitrate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Inositol hexanitrate
CAS No.: 7332-16-3
Cat. No.: B15126995

Get Quote

Inositol Hexanitrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of inositol
hexanitrate. It is intended for an audience of researchers, scientists, and professionals in drug
development who require detailed information on this energetic material and historical
pharmaceutical agent. This document collates available data on its physicochemical properties,
outlines a detailed synthesis protocol, and discusses its explosive characteristics and
vasodilatory mechanism of action. Due to the limited availability of specific experimental data
for inositol hexanitrate in publicly accessible literature, information on related compounds is
included for comparative context where appropriate. All quantitative data is presented in
structured tables, and key processes are visualized using workflow and signaling pathway
diagrams.
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Inositol hexanitrate, also known by trade names such as Tolanate, is the hexanitrate ester of
myo-inositol. It is a polyol nitrate with a high nitrogen content, rendering it an energetic material
with explosive properties. Historically, it also found application as a peripheral vasodilator for
the treatment of hypertension. This dual nature makes it a compound of interest in both
materials science and pharmacology. This guide aims to provide a detailed technical resource
on its chemical properties and associated methodologies.

Physicochemical Properties

Inositol hexanitrate is a white, crystalline solid. While comprehensive experimental data on its
physical and chemical properties is scarce, the available information is summarized below. For
context, properties of the parent compound, myo-inositol, are also provided.

Table 1: General and Physicochemical Properties of Inositol Hexanitrate
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Property Value Source(s)
General

(1R,2R,3S,4S,5R,6S)-
IUPAC Name Cyclohexane-1,2,3,4,5,6-

hexayl hexanitrate
CAS Number 7332-16-3
Chemical Formula CeHsNeO1s [1]
Molecular Weight 450.14 g/mol [1]

Elemental Analysis

C: 16.01%, H: 1.34%, N:
18.67%, O: 63.98%

[1]

Physical Properties

Appearance White crystalline solid [2]
Density ~1.752 g/cm3 [2]
_ _ Data not readily available.

Melting Point N [2]
Decomposes before boiling.
Soluble in water; slightly

Solubility soluble in alcohols; insoluble in  [2]
chloroform.

Chemical Properties

Flash Point ~143°C [2]

Oxygen Balance +10.66%

Table 2: Physicochemical Properties of myo-Inositol (for reference)

Property

Value

Source(s)

Melting Point

225-227 °C

[3]

Solubility in Water

14 /100 mL (at 25 °C)

[3]
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Synthesis of Inositol Hexanitrate

The primary method for the synthesis of inositol hexanitrate is the direct nitration of myo-
inositol using a mixed acid nitrating agent.

Experimental Protocol: Nitration of myo-Inositol

This protocol is based on established methods for the synthesis of nitrate esters.

Materials:

myo-Inositol

e Concentrated Sulfuric Acid (H2S0Oa4)

e Concentrated Nitric Acid (HNO3)

e Sodium Carbonate (NazCOs)

o Methanol (for recrystallization, optional)
e Ice

Distilled water

Equipment:

» Jacketed reaction vessel with overhead stirring

Thermometer

Buchner funnel and filter paper

Beakers

pH paper or meter

Procedure:
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Preparation of the Nitrating Mixture: In the jacketed reaction vessel cooled with a circulating
chiller, slowly add a pre-determined volume of concentrated nitric acid to an equal volume of
concentrated sulfuric acid with constant stirring. The temperature should be maintained
below 10°C.

Nitration Reaction: Gradually add finely powdered myo-inositol to the cold, stirred nitrating
mixture. The rate of addition should be controlled to maintain the reaction temperature
between 5-10°C. After the addition is complete, continue stirring for approximately 30
minutes.

Isolation of the Product: Pour the reaction mixture slowly onto a large volume of crushed ice
and water with vigorous stirring. The crude inositol hexanitrate will precipitate as a white
solid.

Filtration and Washing: Isolate the precipitate by vacuum filtration using a Buchner funnel.
Wash the solid sequentially with cold water, a dilute solution of sodium carbonate (to
neutralize residual acid), and finally with cold water again until the washings are neutral.

Purification (Optional): The crude product can be further purified by recrystallization from a
suitable solvent such as methanol.

Drying: Dry the purified inositol hexanitrate in a desiccator over a suitable drying agent.
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Synthesis and Purification Workflow for Inositol Hexanitrate
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General Signaling Pathway of Organic Nitrates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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